Z-ASP-2,6-DICHLOROBENZOYLOXYMETHYLKETONE
Z-ASP-2,6-DICHLOROBENZOYLOXYMETHYLKETONE
Brand Name:
Vulcanchem
CAS No.:
153088-73-4
VCID:
VC0131328
InChI:
InChI=1S/C20H17Cl2NO7/c21-13-7-4-8-14(22)18(13)19(27)29-11-16(24)15(9-17(25)26)23-20(28)30-10-12-5-2-1-3-6-12/h1-8,15H,9-11H2,(H,23,28)(H,25,26)/t15-/m0/s1
SMILES:
C1=CC=C(C=C1)COC(=O)NC(CC(=O)O)C(=O)COC(=O)C2=C(C=CC=C2Cl)Cl
Molecular Formula:
C20H17Cl2NO7
Molecular Weight:
454.3 g/mol
Z-ASP-2,6-DICHLOROBENZOYLOXYMETHYLKETONE
CAS No.: 153088-73-4
Main Products
VCID: VC0131328
Molecular Formula: C20H17Cl2NO7
Molecular Weight: 454.3 g/mol
| CAS No. | 153088-73-4 |
|---|---|
| Product Name | Z-ASP-2,6-DICHLOROBENZOYLOXYMETHYLKETONE |
| Molecular Formula | C20H17Cl2NO7 |
| Molecular Weight | 454.3 g/mol |
| IUPAC Name | (3S)-5-(2,6-dichlorobenzoyl)oxy-4-oxo-3-(phenylmethoxycarbonylamino)pentanoic acid |
| Standard InChI | InChI=1S/C20H17Cl2NO7/c21-13-7-4-8-14(22)18(13)19(27)29-11-16(24)15(9-17(25)26)23-20(28)30-10-12-5-2-1-3-6-12/h1-8,15H,9-11H2,(H,23,28)(H,25,26)/t15-/m0/s1 |
| Standard InChIKey | FKJMFCOMZYPWCO-HNNXBMFYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)COC(=O)N[C@@H](CC(=O)O)C(=O)COC(=O)C2=C(C=CC=C2Cl)Cl |
| SMILES | C1=CC=C(C=C1)COC(=O)NC(CC(=O)O)C(=O)COC(=O)C2=C(C=CC=C2Cl)Cl |
| Canonical SMILES | C1=CC=C(C=C1)COC(=O)NC(CC(=O)O)C(=O)COC(=O)C2=C(C=CC=C2Cl)Cl |
| Appearance | Assay:≥98%A crystalline solid |
| Synonyms | (3S)-4-carboxy-2-oxo-3-[[(phenylmethoxy)carbonyl]amino]butyl ester 2,6-dichloro-benzoic acid |
| PubChem Compound | 9911778 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume